Cas no 95194-86-8 (6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)-)

• Product Name: 6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)-
• CAS No: 95194-86-8
• MF: C₁₂H₉ClN₄O
• MW: 260.679060697556
• CID: 799258
• PubChem ID: 135402398
• Update Time: 2025-08-04

6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)-
• 9-benzyl-2-chloro-3H-purin-6-one
• Hypoxanthine, 9-benzyl-2-chloro-
• NSC42311
• 9-Benzyl-2-chloro-9H-purin-6-ol
• NSC-42311
• 95194-86-8

• Inchi： 1S/C12H9ClN4O/c13-12-15-10-9(11(18)16-12)14-7-17(10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16,18)
• InChI Key： LQIHZDQWYQABII-UHFFFAOYSA-N
• SMILES： ClC1NC(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.0464886g/mol
• Monoisotopic Mass: 260.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3Ų

Additional information on 6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)-

Comprehensive Analysis of 6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)- (CAS No. 95194-86-8)

The compound 6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)- (CAS No. 95194-86-8) is a purine derivative with significant potential in pharmaceutical and biochemical research. This molecule, characterized by its unique chloro and phenylmethyl substitutions, has garnered attention for its structural versatility and potential applications in drug discovery. Researchers are increasingly exploring its role in modulating enzymatic activity and its interactions with biological targets, making it a subject of interest in modern medicinal chemistry and biotechnology.

In recent years, the demand for purine-based compounds like 6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)- has surged due to their relevance in cancer research and immunotherapy. The compound's ability to influence cellular signaling pathways aligns with current trends in precision medicine, where targeted therapies are prioritized. Its CAS No. 95194-86-8 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and drug design.

From a synthetic perspective, the 2-chloro and 9-(phenylmethyl) functional groups in 6H-Purin-6-one offer opportunities for further chemical modifications. This adaptability is crucial for developing small-molecule inhibitors, a hot topic in AI-driven drug discovery. Computational chemists often leverage such scaffolds to predict binding affinities, addressing common search queries like "how to optimize purine derivatives for drug efficacy" or "role of chloro-substituted purines in enzyme inhibition."

The compound's stability and solubility profile also make it a candidate for formulation studies, particularly in oral drug delivery. With the rise of personalized therapeutics, researchers are investigating how CAS No. 95194-86-8 can be integrated into nanocarrier systems—a trending subject in pharmaceutical nanotechnology. These advancements respond to frequent searches such as "improving bioavailability of purine analogs" and "novel drug delivery methods for heterocyclic compounds."

In conclusion, 6H-Purin-6-one,2-chloro-1,9-dihydro-9-(phenylmethyl)- represents a promising scaffold for future therapeutic innovations. Its multifaceted applications, from targeted cancer therapy to computational chemistry, position it at the intersection of cutting-edge research and industrial demand. As scientific inquiries evolve, this compound will likely remain a focal point for both academic and commercial exploration.